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Compound of Interest

Compound Name: Procion Yellow H-E 4R

Cat. No.: B14479417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Procion Yellow H-E4R, a versatile reactive

dye with significant applications in biological research and beyond. This document outlines its

core physicochemical properties, details its utility in experimental settings, and provides

conceptual frameworks for its application.

Core Physicochemical Properties
Procion Yellow H-E4R is a multifunctional, water-soluble, yellow homogeneous powder.[1] As a

reactive azo dye, it is characterized by the presence of two azo groups serving as

chromophores and two monochlorotriazine reactive groups.[2] These reactive groups enable

the dye to form stable, covalent bonds with various substrates, a property that is particularly

valuable in both textile dyeing and biological staining.[2][3]

The primary quantitative data for Procion Yellow H-E4R are summarized in the table below for

ease of reference.

Property Value Source

Molecular Weight 1834.24 g/mol [4][5]

Chemical Formula C₅₂H₃₀Cl₂N₁₈Na₈O₂₆S₈ [5][6]

CAS Number 68133-40-4 [5][6]
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Applications in Scientific Research
Procion Yellow H-E4R serves as a critical tool in a variety of biological experiments.[4] Its

primary utility lies in its function as a fluorescent dye and cellular tracer. Researchers leverage

its capabilities to:

Analyze Cellular Structures: The dye can be used to visualize and study the morphology and

architecture of cells.[4]

Track Biomolecules: Its fluorescent properties allow for the labeling and tracking of specific

molecules within biological systems.[4]

Evaluate Cellular Function: By observing the uptake, transport, or exclusion of the dye,

researchers can gain insights into cellular health and function.[4]

Distinguish Cell Types: Differential staining patterns can aid in the identification and

classification of various cell populations within a tissue.[4]

Trace Neuronal Pathways: A classic application involves injecting the dye into nervous tissue

to map axonal projections and synaptic connections, thereby elucidating neural circuits.

The diagram below illustrates a common experimental workflow for utilizing a fluorescent tracer

like Procion Yellow H-E4R in cellular imaging.
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Caption: General workflow for cell labeling with Procion Yellow H-E4R.

Conceptual Experimental Protocol: Neuronal
Tracing
One of the hallmark uses of Procion dyes is in neuroanatomical studies to map connections

between different brain regions.

Objective: To trace the axonal projections from a source neuron population to its target synaptic

fields.

Methodology:
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Preparation: Anesthetize the subject animal according to approved protocols and expose the

target brain region.

Injection: Using a micropipette, inject a concentrated solution of Procion Yellow H-E4R

directly into the brain area containing the source neuron population (e.g., the hippocampus).

The dye is then taken up by the neurons, primarily through their cell bodies and dendrites.

Transport: Allow sufficient time (hours to days, depending on the species and pathway

length) for the dye to be actively transported along the axons of the neurons.

Tissue Processing: Perfuse the animal with a fixative (e.g., paraformaldehyde) to preserve

the tissue. Subsequently, section the brain into thin slices using a vibratome or microtome.

Visualization: Mount the tissue sections on slides and visualize them using fluorescence

microscopy. The cell bodies at the injection site will be brightly labeled, and the fluorescent

dye will illuminate the entire axonal pathway to its terminal fields.

Analysis: Map the distribution of the labeled axons and terminals to identify the precise

downstream targets of the injected neuron population.

The following diagram illustrates the logical relationship in a neuronal tracing experiment.
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Caption: Logical diagram of anterograde neuronal tracing.

Conclusion
Procion Yellow H-E4R is a high-molecular-weight reactive dye with well-defined

physicochemical properties. Its utility as a fluorescent marker and tracer makes it an invaluable

tool for researchers in cell biology, neuroscience, and other life sciences disciplines. The ability

to form stable covalent bonds ensures robust and lasting labeling, providing clarity and

precision in experimental observations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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